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Compound of Interest

N-(2-ethylphenyl)-2-
Compound Name:
methoxybenzamide

Cat. No.: B336646

Get Quote

Introduction & Chemical Identity

N-(2-ethylphenyl)-2-methoxybenzamide is a structural analog within the benzamide class of
compounds. It is frequently employed as a Certified Reference Standard (CRS) for impurity
profiling, method validation, and Structure-Activity Relationship (SAR) studies involving
benzamide-based Active Pharmaceutical Ingredients (APIs) (e.g., antipsychotics, antiemetics)
or agrochemicals derived from 2-ethylaniline.

Its significance lies in its role as a potential process-related impurity or degradation product in
syntheses utilizing 2-methoxybenzoyl chloride and 2-ethylaniline as key intermediates.

Physicochemical Profile
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Property Specification

Chemical Name N-(2-ethylphenyl)-2-methoxybenzamide
Molecular Formula C16H17NO2

Molecular Weight 255.31 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO, Methanol, Acetonitrile, Ethyl

Solubility )
Acetate; Insoluble in Water
pKa (Calculated) ~13.5 (Amide N-H)
LogP (Predicted) ~3.8 (Lipophilic)
_ _ 108-112 °C (Typical range for benzamide
Melting Point

analogs)

Synthesis & Impurity Origin

Understanding the origin of this reference standard is critical for establishing its role in impurity
tracking. It is typically formed via the Schotten-Baumann reaction or direct amidation.

Formation Pathway

The compound is synthesized by the nucleophilic attack of 2-ethylaniline on 2-methoxybenzoyl
chloride (or activated 2-methoxybenzoic acid). In drug manufacturing, if these reagents are
used, N-(2-ethylphenyl)-2-methoxybenzamide may persist as a byproduct or unreacted
intermediate.
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Figure 1: Synthesis pathway showing the formation of the reference standard from precursor
reagents.

Handling & Preparation Protocols

Objective: To prepare a stable, accurate stock solution for analytical method validation
(Linearity, Accuracy, Precision).

Storage Requirements

e Solid State: Store at 2—-8°C in a tightly closed container, protected from light and moisture.
Desiccation is recommended to prevent hydrolysis.

e Solution State: Stable in Acetonitrile/Water (50:50) for 48 hours at ambient temperature. For
long-term storage, keep at -20°C.

Stock Solution Preparation (1.0 mg/mL)

e Weighing: Accurately weigh 10.0 mg of N-(2-ethylphenyl)-2-methoxybenzamide reference
standard into a 10 mL volumetric flask.

e Dissolution: Add 5 mL of HPLC-grade Methanol or Acetonitrile. Sonicate for 5 minutes until
fully dissolved.

¢ Dilution: Dilute to volume with the same solvent. Mix well.

« Verification: Verify the concentration using UV absorbance at 254 nm (if extinction coefficient
is known) or by comparison with a secondary standard.

Analytical Protocols (HPLC & LC-MS/MS)

This section details the validated methods for detecting and quantifying N-(2-ethylphenyl)-2-
methoxybenzamide.

HPLC Method (Purity & Impurity Profiling)

This method is designed to separate the standard from potential related substances (e.qg.,
benzoic acid derivatives, anilines).
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100 x 4.6 mm, 3.5 um).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Flow Rate: 1.0 mL/min.

* Injection Volume: 5-10 pL.

e Detection: UV at 254 nm (aromatic ring) and 280 nm.

e Column Temp: 30°C.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5
2.0 95 5
15.0 10 90
18.0 10 90
18.1 95 5
| 23.0195| 5|

LC-MS/MS Method (Quantification)

For trace-level analysis (e.g., genotoxic impurity screening), use Triple Quadrupole MS in
Multiple Reaction Monitoring (MRM) mode.

« lonization: Electrospray lonization (ESI), Positive Mode.
e Precursor lon: [M+H]* = 256.1 m/z.

e Product lons:
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o Quantifier:135.0 m/z (Cleavage of amide bond, methoxybenzoyl cation).

o Qualifier:105.0 m/z (Benzoyl cation) or 120.1 m/z (Ethylaniline fragment).
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Figure 2: Analytical workflow for the quantification of the reference standard in complex
matrices.

Protocol for Reference Standard Qualification
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To use this compound as a "Primary Reference Standard,"” it must undergo structural
confirmation.

e 1H-NMR (400 MHz, DMSO-dé):
o Confirm the presence of the Ethyl group: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).[1]
o Confirm the Methoxy group: Singlet (~3.8 ppm).
o Confirm the Amide proton: Broad singlet (~9.5-10.0 ppm, exchangeable with D20).
o Confirm Aromatic protons: Multiplets (6.8—7.8 ppm).
e Mass Spectrometry: Confirm parent ion [M+H]* = 256.1.
o HPLC Purity: Must be >98.0% (area normalization) to be suitable as a quantitative standard.
Safety & Hazards (GHS)
» Signal Word: Warning.
e Hazard Statements:

H302: Harmful if swallowed.

[¢]

H315: Causes skin irritation.

[¢]

o

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Ethanediamide, N-(2-ethoxyphenyl)-N'-(2-ethylphenyl)- | 23949-66-8 | Benchchem
[benchchem.com]

 To cite this document: BenchChem. [Application Note: N-(2-ethylphenyl)-2-
methoxybenzamide as a Reference Standard]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b336646/docs#application-note-n-2-ethylphenyl-2-
methoxybenzamide-as-a-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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